Cas no 32435-60-2 (4-chloroquinolin-3-ol)

• Product Name: 4-chloroquinolin-3-ol
• CAS No: 32435-60-2
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD13181765
• CID: 1110850
• PubChem ID: 601749
• Update Time: 2025-04-20

4-chloroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-Quinolinol
• 4-chloroquinolin-3-ol
• 4-Chlor-3-hydroxychinolin
• 4-Chlor-chinolin-3-ol
• 4-Chloro-3-hydroxychinolin
• 4-Chloro-3-hydroxyquinoline
• 4-chloro-quinolin-3-ol
• 3-Hydroxy-4-chloroquinoline
• EN300-216608
• SB68228
• 32435-60-2
• DTXSID90345078
• CROCQRVPMDNMEU-UHFFFAOYSA-N
• SCHEMBL11295043
• DB-082909

• MDL： MFCD13181765
• Inchi： 1S/C9H6ClNO/c10-9-6-3-1-2-4-7(6)11-5-8(9)12/h1-5,12H
• InChI Key： CROCQRVPMDNMEU-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 179.01400
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 206-207 ºC
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 33.12000
• LogP: 2.59380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines